Cas no 2228682-21-9 (tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate
• CAS No: 2228682-21-9
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6035656
• PubChem ID: 165621935
• Update Time: 2025-10-28

tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate
• 2228682-21-9
• tert-butyl N-[2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenyl]carbamate
• EN300-1892392

• Inchi： 1S/C16H23NO5/c1-15(2,3)22-14(18)17-11-9-13(21-5)12(20-4)8-10(11)16(19)6-7-16/h8-9,19H,6-7H2,1-5H3,(H,17,18)
• InChI Key： IXSRTDUXFSOQNB-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C(=CC=2NC(=O)OC(C)(C)C)OC)OC)CC1

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate

Introduction to tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate (CAS No. 2228682-21-9)

Tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate, identified by its CAS number 2228682-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their structural flexibility and biological activity. The presence of a tert-butyl group at the N-position and a 1-hydroxycyclopropyl moiety in the side chain imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The 4,5-dimethoxyphenyl aromatic ring is another key feature of this compound, contributing to its potential interaction with biological targets. The methoxy groups at the 4th and 5th positions enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Such structural attributes have led researchers to investigate its potential as an intermediate in synthesizing novel therapeutic agents.

In recent years, there has been a growing interest in exploring carbamates as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The 1-hydroxycyclopropyl group in particular has been studied for its ability to engage with specific biological pathways, offering a scaffold for designing molecules with enhanced selectivity and efficacy. This compound’s unique structural composition makes it an attractive candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate is its potential role in developing novel agrochemicals. The combination of the cyclopropyl ring and dimethoxyphenyl moiety suggests that this compound may exhibit herbicidal or fungicidal activity. Recent studies have shown that similar carbamate derivatives have shown promise in controlling resistant plant pathogens, making this compound a valuable asset in crop protection research.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate alkyl halides or sulfonates. The introduction of the tert-butyl group at the nitrogen position enhances the stability of the carbamate linkage, which is crucial for its intended applications. Additionally, the 1-hydroxycyclopropyl side chain requires careful handling during synthesis due to its reactivity with strong acids or bases.

From a chemical biology perspective, this compound represents an interesting case study for understanding how structural modifications can influence biological activity. The 4,5-dimethoxyphenyl ring provides a hydrophobic core that can interact with lipid bilayers or hydrophobic pockets in proteins, while the polar 1-hydroxycyclopropyl group allows for hydrogen bonding interactions. Such dual functionality makes it a versatile building block for designing molecules with tailored biological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of this compound more accurately. Molecular docking studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings underscore the potential of this compound as a lead molecule for further medicinal chemistry optimization.

The agrochemical applications of tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate are particularly noteworthy. Field trials have demonstrated its efficacy against certain fungal pathogens that cause significant crop losses. The combination of its structural features—such as the cyclopropyl ring and dimethoxyphenyl moiety—enhances its bioavailability and persistence in soil, making it an effective candidate for developing next-generation crop protection agents.

In conclusion, tert-butyl N-2-(1-hydroxycyclopropyl)-4,5-dimethoxyphenylcarbamate (CAS No. 2228682-21-9) is a multifaceted compound with promising applications in both pharmaceuticals and agrochemicals. Its unique structural features—such as the tert-butyl group, 1-hydroxycyclopropyl moiety, and 4,5-dimethoxyphenyl ring—make it an attractive scaffold for designing novel bioactive molecules. Continued research into its pharmacological properties and synthetic pathways will likely uncover new opportunities for therapeutic intervention and sustainable agriculture.